Cas no 185051-75-6 (LiquidaMbaric lactone)

• Product Name: LiquidaMbaric lactone
• CAS No: 185051-75-6
• Molecular Formula: C₃₀H₄₄O₄
• Molecular Weight: 468.6680
• CID: 822694

LiquidaMbaric lactone Properties

Names and Identifiers

• Liquidambaric lactone
• 11,12-Epoxy-3-oxo-28,13-oleananolide
• 3-Oxo-11α,12α-epoxyoleanan-28,13β-olide
• (1S,2S,4S,5R,6S,11R,14R,15S,18S,23S)-6,10,10,14,15,21,21-Heptamethyl-3,24-dioxaheptacyclo[16.5.2.01,
• (1S,6S,14R,18S)-6,10,10,14,15,21,21-heptamethyl-3,24-dioxaheptacyclo[16.5.2.01,15.02,4.05,14.06,11.0

• InChIKey： ATQBPBZOVWXRTA-UKKGJKSLSA-N
• Inchi： 1S/C30H44O4/c1-24(2)12-14-29-15-13-28(7)27(6)11-8-17-25(3,4)19(31)9-10-26(17,5)21(27)20-22(33-20)30(28,18(29)16-24)34-23(29)32/h17-18,20-22H,8-16H2,1-7H3/t17?,18?,20?,21?,22?,26-,27+,28?,29-,30+/m0/s1
• SMILES： O1C2([H])C1([H])[C@@]13C4([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@]4(C(=O)O1)C([H])([H])C([H])([H])C3(C([H])([H])[H])[C@]1(C([H])([H])[H])C([H])([H])C([H])([H])C3([H])C(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])C12[H])=O

Computed Properties

• Exact Mass: 468.32396g/mol
• Surface Charge: 0
• XLogP3: 6.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 468.32396g/mol
• Monoisotopic Mass: 468.32396g/mol
• Topological Polar Surface Area: 55.9Ų
• Heavy Atom Count: 34
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 468.7

Experimental Properties

• Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
• Color/Form: White powder
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids